cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride

• CAS No.: 51229-78-8
• Product Name: cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantantane Chloride
• Molecular Formula: C9H16Cl2N4
• Molecular Weight: 251.15 g/mol
• IUPAC Name: 1-[(Z)-3-chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride
• Standard InChI: InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1-
• Standard InChIKey: UKHVLWKBNNSRRR-ODZAUARKSA-M
• Isomeric SMILES: C1N2CN3CN1C[N+](C2)(C3)C/C=C\Cl.[Cl-]
• SMILES: C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
• Canonical SMILES: C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
• Boiling Point: Decomposes above 60 °C
• Colorform: Cream colored powder; White- to cream-colored powde
• Density: 0.4 g/cu cm (bulk density)
• Melting Point: 178-210 °C
• Physical Description: 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
• Description: 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
• Shelf Life: Stable under ambient conditions.
• Solubility: greater than 100 mg/mL at 72° F (NTP, 1992); Solubility at 25 °C (g/100 g): water 127.2; Solubility at 25 °C (g/100 g): mineral oil <0.1, isopropanol <0.1, ethanol 2.4, methanol 20.8, glycerine 12.6, propylene glycol 18.7; In organic solvents at 25 °C, g/100 g: methanol = 20.8, propylene glycol = 18.7, glycerine = 12.6, ethanol = 2.04, isopropanol = <0.1, mineral oil = <0.1; Soluble in water and methanol; almost insoluble in acetone; In water, 127.2 g/100 g water @ 25 °C
• Synonyms: 1-[(2Z)-3-Chloro-2-propen-1-yl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane Chloride; _x000B_(Z)-1-(3-chloro-2-propenyl)-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane Chloride; 1-[(2Z)-3-Chloro-2-propenyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]dec
• Vapor Pressure: 1.0X10-7 mm Hg at 25 °C
• PubChem Compound: 6435993
• Last Modified: Nov 11 2021